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Compound of Interest

Compound Name: Titanium triisostearoylisopropoxide

Cat. No.: B008528

For researchers, scientists, and drug development professionals, ensuring safe handling and
disposal of chemicals is paramount. This guide provides essential, immediate safety and
logistical information for Titanium triisostearoylisopropoxide, offering procedural, step-by-
step guidance for its operational use and disposal.

Chemical Identifier:
o Substance Name: Titanium triisostearoylisopropoxide, tech-90[1]
e CAS Number: 61417-49-0[2][3][4]

e Synonyms: Tris(isooctadecanoato)propanolotitanium; Triisostearylisopropoxytitanate;
Isopropyl titanium triisostearate[1]

Personal Protective Equipment (PPE)

When handling Titanium triisostearoylisopropoxide, it is crucial to use appropriate personal
protective equipment to avoid unnecessary exposure.[1] The following table summarizes the
recommended PPE.
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Protection Type

Specific Recommendations

Rationale & Citation

Hand Protection

Neoprene or nitrile rubber
gloves.[1][5]

To prevent skin contact and
potential irritation.[1][6] Gloves

must be inspected prior to use.

[7]

Eye Protection

Chemical goggles.[1][5] Wear
tightly fitting safety goggles
with side-shields.[7]

To protect against eye
irritation.[1][6] Contact lenses
should not be worn.[1][5]

Skin and Body Protection

Wear suitable protective
clothing.[1][2][5]

To prevent skin contact.[1]

Respiratory Protection

A NIOSH-certified organic
vapor (black cartridge)
respirator is recommended
where exposure through

inhalation may occur.[1][5]

To prevent irritation to the

respiratory tract.[1][6]

Safe Handling and Storage

Proper handling and storage procedures are essential to maintain the stability of Titanium

triisostearoylisopropoxide and prevent accidents.

Handling:

o Always work in a well-ventilated area, with local exhaust or general room ventilation.[1]

» Avoid all eye and skin contact, and do not breathe vapor and mist.[1][5]

e Ground and bond containers and receiving equipment to prevent static discharge.[1][5][8]

» Use only non-sparking tools.[1][5][8]

o Keep away from heat, open flames, and sparks. No smoking in the handling area.[1][5][8]

e Wash hands thoroughly with mild soap and water after handling and before eating, drinking,

or smoking.[1][5]
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Storage:

o Keep containers tightly closed and stored in a cool, well-ventilated place.[1][5][8]
o Store away from heat and oxidizing agents.[1]

e The material decomposes slowly in contact with moist air and water.[1]

Emergency Procedures

In the event of an emergency, follow these procedures. Emergency eye wash fountains and
safety showers should be readily available.[1]

First-Aid Measures:

o After eye contact: Immediately flush eyes with plenty of water for at least 15 minutes.
Remove contact lenses if present and easy to do. Continue rinsing and seek medical
attention.[1]

o After skin contact: Wash with plenty of soap and water. Remove contaminated clothing and
seek medical attention.[1]

o After inhalation: Move the person to fresh air. If breathing is difficult, give oxygen. If not
breathing, give artificial respiration. Seek medical attention.[6][7]

o After ingestion: Do not induce vomiting. If the person is conscious, give 2-4 cupfuls of milk or
water. Never give anything by mouth to an unconscious person. Seek medical attention.[6]

Spill Response:

Remove all ignition sources.[8]

Evacuate unnecessary personnel.[1]

Wear appropriate PPE as described in the table above.[1]

For containment, use dikes or absorbents to prevent migration into sewers or streams.[1]
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o Clean up spills as soon as possible using an absorbent material (e.g., vermiculite, sand, or
earth).[1][6][8]

e Collect the absorbed material into an appropriate container for disposal using non-sparking
tools.[1][8]

Fire-Fighting Measures:
e This substance is a combustible liquid.[1]

o Suitable extinguishing media: Water spray, water fog, foam, carbon dioxide, or dry chemical.

[1]

» Firefighters should wear proper protective equipment, including respiratory protection, and
avoid all eye and skin contact.[1]

Disposal Plan

Proper disposal of Titanium triisostearoylisopropoxide and its containers is crucial to
prevent environmental contamination.

» Waste Disposal: The recommended method of disposal is incineration.[1][5] Dispose of the
material in a safe manner in accordance with local and national regulations at a licensed
waste disposal facility.[1][5]

o Sewage Disposal: Do not dispose of waste into the sewer system.[1]

o Container Disposal: Handle empty containers with care as they may contain residual
flammable vapors.[5]

Diagrams

The following diagrams illustrate the standard operating procedure for handling Titanium
triisostearoylisopropoxide and the workflow for a chemical spill.
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Standard Operating Procedure for Handling Titanium Triisostearoylisopropoxide.
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Workflow for Responding to a Chemical Spill.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem

Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426

Email: info@benchchem.com
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